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Compound of Interest

Compound Name: Dibenzo-24-crown-8

Cat. No.: B080794 Get Quote

This guide provides an in-depth overview of Dibenzo-24-crown-8 (DB24C8), a macrocyclic

polyether of significant interest in chemical research. It is intended for researchers, scientists,

and professionals in drug development who are considering the use of this compound in their

work. This document outlines its chemical and physical properties, identifies commercial

suppliers, and details experimental protocols for its primary applications.

Introduction to Dibenzo-24-crown-8
Dibenzo-24-crown-8 is a macrocyclic compound characterized by a 24-membered ring

containing eight oxygen atoms, with two benzene rings fused to the polyether framework. This

structure imparts a unique ability to form stable complexes with specific cations, a property that

underpins its utility in various chemical applications. The oxygen atoms create a hydrophilic

cavity that can selectively bind cations based on their size, while the dibenzo groups contribute

to the molecule's rigidity and solubility in organic solvents.

Its primary applications in a research setting are as a phase-transfer catalyst and as a key

component in the synthesis of mechanically interlocked molecules, such as rotaxanes.

Commercial Availability and Supplier Specifications
Dibenzo-24-crown-8 is readily available from several chemical suppliers. The purity and

pricing can vary, so a comparative analysis is crucial for sourcing the appropriate grade for a

given research need. Below is a summary of offerings from prominent suppliers.
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Supplier
Product
Number

Purity
Available
Quantities

Price (USD/g)

Sigma-Aldrich

(Merck)
253197 ≥98% 1g, 5g ~$94.35/g

TCI America D1830 >98.0% (GC) 1g, 5g, 25g ~$82.00/g

Strem Chemicals 08-0510 98% 1g, 5g ~$115.00/g

Aladdin Scientific ALA-D154617-1g min 98% 1g ~$81.73/g

GM Chemical

Co., Ltd.
GM-0402A ≥98.0% (HPLC)

Bulk quantities

available
Inquire for pricing

Merck Millipore 813755 ≥99% (GC) 1g, 5g Inquire for pricing

Note: Prices are subject to change and may not include shipping and handling fees. It is

recommended to consult the suppliers' websites for the most current pricing and availability.

Physicochemical Properties
A comprehensive understanding of the physical and chemical properties of Dibenzo-24-crown-
8 is essential for its effective use in experimental design.

Property Value Reference

CAS Number 14174-09-5 [1][2]

Molecular Formula C₂₄H₃₂O₈ [1][2]

Molecular Weight 448.51 g/mol [1][2]

Appearance
White to light yellow powder or

crystals
[2]

Melting Point 103-105 °C [1]

Purity Typically ≥98% [1][2]

Experimental Protocols
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Synthesis of[3]Rotaxane via Stoppering Reaction
This protocol is a generalized procedure based on methodologies reported in the literature for

the synthesis of[3]rotaxanes where Dibenzo-24-crown-8 acts as the wheel threaded onto a

molecular axle.

Materials:

Dibenzo-24-crown-8 (DB24C8)

A suitable axle precursor with terminal reactive groups (e.g., a secondary ammonium salt

with terminal hydroxyl or amino groups)

A bulky "stoppering" agent (e.g., 3,5-dimethylphenyl isocyanate)

An appropriate solvent (e.g., dry chloroform or dichloromethane)

A catalyst, if required (e.g., dibutyltin dilaurate for urethane formation)

Standard laboratory glassware and purification apparatus (e.g., chromatography columns)

Procedure:

Pseudorotaxane Formation: In a dry reaction flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve the axle precursor and a molar excess (typically 1.5 to 2 equivalents) of

Dibenzo-24-crown-8 in the chosen solvent. Stir the solution at room temperature to allow for

the formation of the pseudorotaxane intermediate, where the crown ether is threaded onto

the axle.

Stoppering: To the solution containing the pseudorotaxane, add the stoppering agent. If a

catalyst is required for the stoppering reaction, it should be added at this stage.

Reaction: The reaction mixture is then typically stirred at room temperature or heated under

reflux until the reaction is complete, as monitored by an appropriate technique (e.g., TLC or

LC-MS).

Purification: Upon completion, the solvent is removed under reduced pressure. The resulting

crude product is then purified, typically by column chromatography on silica gel, to isolate the
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desired[3]rotaxane from unreacted starting materials and byproducts.

Characterization: The structure and purity of the synthesized[3]rotaxane should be confirmed

by standard analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Starting Materials

Synthesis Process Final Product

Dibenzo-24-crown-8

Mixing in SolventAxle Precursor

Stoppering Agent

Addition of Stopper Reaction (Stirring/Heating) Purification (Chromatography) [2]Rotaxane

Click to download full resolution via product page

Workflow for the synthesis of a[3]rotaxane using Dibenzo-24-crown-8.

Phase-Transfer Catalysis
Dibenzo-24-crown-8 can be employed as a phase-transfer catalyst to facilitate reactions

between reactants that are soluble in immiscible phases (e.g., an aqueous phase and an

organic phase).

General Procedure:

Reaction Setup: In a reaction vessel, combine the organic reactant dissolved in a suitable

organic solvent and the aqueous reactant dissolved in water.

Catalyst Addition: Add a catalytic amount of Dibenzo-24-crown-8 to the biphasic mixture.

The amount of catalyst is typically in the range of 1-10 mol% relative to the limiting reactant.
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Reaction: Stir the mixture vigorously to ensure efficient mixing of the two phases and to

maximize the interfacial area. The reaction can be carried out at room temperature or with

heating, depending on the specific reaction requirements.

Work-up and Purification: After the reaction is complete, the two phases are separated. The

organic phase is typically washed with water and/or brine, dried over a suitable drying agent

(e.g., anhydrous sodium sulfate or magnesium sulfate), and the solvent is removed under

reduced pressure. The crude product is then purified by standard methods such as

recrystallization or column chromatography.

Mechanism of Action and Logical Relationships
Role in Rotaxane Synthesis
In the synthesis of rotaxanes, Dibenzo-24-crown-8 serves as the "wheel" that encircles the

"axle." The formation of the initial pseudorotaxane is a non-covalent self-assembly process

driven by intermolecular forces such as hydrogen bonding and π-π stacking between the crown

ether and a recognition site on the axle precursor. The subsequent "stoppering" reaction

covalently attaches bulky groups to the ends of the axle, mechanically trapping the crown ether

and forming the stable rotaxane structure.

Mechanism of Phase-Transfer Catalysis
As a phase-transfer catalyst, Dibenzo-24-crown-8 facilitates the transfer of an ionic reactant

from an aqueous phase to an organic phase. The crown ether encapsulates the cation of the

ionic reactant within its hydrophilic cavity, forming a lipophilic complex. This complex is soluble

in the organic phase, allowing the accompanying anion to be transported into the organic

medium where it can react with the organic substrate. After the reaction, the catalyst can return

to the aqueous phase to repeat the cycle.
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Mechanism of Dibenzo-24-crown-8 as a phase-transfer catalyst.

Role in Biological Systems and Signaling Pathways
A thorough review of the scientific literature indicates that while some crown ethers are being

investigated for biological applications, there is currently no established role for Dibenzo-24-
crown-8 in modulating biological signaling pathways. Its primary applications remain in the

fields of synthetic and materials chemistry. Some studies have explored the use of Dibenzo-
24-crown-8 in the development of electrochemical sensors for the detection of

neurotransmitters such as dopamine and adrenaline; however, this represents an analytical

application rather than a direct interaction with or modulation of a signaling cascade. Research

into the biological activities of some Dibenzo-24-crown-8 derivatives has shown a lack of

activity against certain microorganisms.
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Safety Information
Dibenzo-24-crown-8 is an irritant to the eyes, respiratory system, and skin. Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn when handling this compound. Work should be conducted in a well-ventilated area or

a fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by

the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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